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Compound of Interest

Compound Name:
Triethyl Sodium

Methanetricarboxylate

CAS No.: 68922-87-2

Cat. No.: B017516

Get Quote

Executive Summary
Triethyl Sodium Methanetricarboxylate (CAS: 68922-87-2) is the sodium salt of the

methanetricarboxylate anion, a highly stabilized carbanion species.[1] Unlike transient

enolates, this compound exists as a stable solid due to the extensive resonance delocalization

of the negative charge across three ester carbonyl groups.[1] It serves as a critical "soft"

nucleophile in the synthesis of complex heterocycles, including Hsp90 inhibitors and HIV-1

integrase inhibitors, offering superior control over alkylation reactions compared to simpler

malonate derivatives.
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Parameter Data

CAS Number 68922-87-2 (Salt); 6279-86-3 (Parent Neutral)

Molecular Formula
ngcontent-ng-c176312016="" _nghost-ng-

c3009799073="" class="inline ng-star-inserted">

Molecular Weight 254.21 g/mol

Appearance White to off-white crystalline solid

Melting Point 196–200 °C (dec.)

Solubility

Soluble in polar aprotic solvents (DMSO, DMF);

sparingly soluble in

.

Molecular Architecture & Resonance
The structural integrity of triethyl sodium methanetricarboxylate relies on the unique

electronic environment of the central carbon atom.[1] In its neutral parent form, this carbon is

ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

hybridized. Upon deprotonation, the resulting anion rehybridizes, allowing the lone pair to
occupy a

-orbital that overlaps with the

-systems of the three adjacent carbonyl groups.

The "Mercedes-Benz" Anion Geometry
The anion adopts a planar or near-planar "Y" shape (resembling the Mercedes-Benz logo) to

maximize orbital overlap.[1] The negative charge is not localized on the central carbon but is

distributed equally among the three carbonyl oxygen atoms.[1] This delocalization confers

exceptional stability, making it a "soft" nucleophile according to HSAB (Hard and Soft Acids and

Bases) theory.[1]

Sodium Coordination
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The sodium cation (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline

ng-star-inserted">

) does not exist as a free ion in the solid state but is chelated by the electron-rich carbonyl
oxygens. This chelation creates a tight ion pair, which must be disrupted (using polar solvents
like DMF or crown ethers) to maximize nucleophilic reactivity during synthesis.[1]

Visualization of Resonance & Synthesis
The following diagram illustrates the synthesis pathway and the resonance stabilization that

defines the molecule's reactivity.
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Figure 1: Synthetic route from diethyl malonate and the resonance stabilization mechanism of

the methanetricarboxylate anion.

Synthesis & Preparation Protocol
The synthesis is a two-stage process.[1] First, the neutral triester is constructed via C-acylation

of a malonate enolate.[1] Second, the stable sodium salt is generated.[1]

Step 1: Synthesis of Neutral Triethyl
Methanetricarboxylate
Reaction: Nucleophilic substitution of ethyl chloroformate by sodiomalonic ester.[1]
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Activation: Generate the enolate of diethyl malonate using sodium ethoxide (

) in dry ethanol.

Acylation: Add ethyl chloroformate (ngcontent-ng-c176312016="" _nghost-ng-

c3009799073="" class="inline ng-star-inserted">

) dropwise under reflux. The enolate attacks the carbonyl of the chloroformate.

Workup: Neutralize, extract with ether, and distill. The neutral product is a liquid (bp ~253

°C).[1]

Step 2: Formation of the Sodium Salt
Reaction: Deprotonation of the acidic methine proton (ngcontent-ng-c176312016="" _nghost-

ng-c3009799073="" class="inline ng-star-inserted">

~9).

Solvent Selection: Use anhydrous diethyl ether or THF.[1]

Base Addition: Add a stoichiometric amount of Sodium Hydride (

) or Sodium Ethoxide (

) at 0°C.

Note:ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-

inserted">

is preferred for cleaner workup (byproduct is

gas).

Isolation: The sodium salt precipitates as a white solid.[1] Filter under inert atmosphere

(Argon/Nitrogen) to prevent hydrolysis.[1]

Drying: Vacuum dry to remove residual solvent.[1]

Spectroscopic Characterization
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Identification of the salt versus the neutral parent is distinct in NMR spectroscopy due to the

loss of the methine proton and the shielding effects of the negative charge.[1]

Technique

Neutral Parent

(ngcontent-ng-

c176312016=""

_nghost-ng-

c3009799073=""

class="inline ng-star-

inserted">

)

Sodium Salt (

)
Structural Insight

NMR

Singlet at

4.41 ppm (1H, CH)
Absent

Disappearance

confirms

deprotonation.

ngcontent-ng-

c176312016=""

_nghost-ng-

c3009799073=""

class="inline ng-star-

inserted">

NMR

Quartet (~4.3 ppm),

Triplet (~1.3 ppm)

Signals broaden

slightly

Ethyl groups remain;

broadening indicates

ionic aggregation.

NMR
Carbonyl signal at

~165 ppm
Shifted downfield

Increased electron

density on oxygens

via resonance.

IR

Sharp C=O stretch at

1740-1760 ngcontent-

ng-c176312016=""

_nghost-ng-

c3009799073=""

class="inline ng-star-

inserted">

Broad/Shifted band

C=O bond order

decreases due to

enolate character.
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Reactivity & Applications in Drug Discovery
Triethyl sodium methanetricarboxylate is utilized when high selectivity is required.[1] Its

steric bulk prevents "over-alkylation" (a common issue with simple malonates) and directs

reaction towards specific electrophiles.[1]

Heterocycle Synthesis (Hsp90 & HIV Integrase
Inhibitors)
The core utility of this structure lies in its ability to form 6-membered nitrogen heterocycles.[1][2]

Mechanism: It reacts with anilines or imidates to form dihydroquinoline-3-carboxylic acids.[1]

Pathway: The triester moiety allows for sequential cyclization and decarboxylation steps,

essential for building the scaffold of HIV-1 integrase inhibitors.[1]

Michael Addition
As a stable, soft nucleophile, it undergoes Michael addition to ngcontent-ng-c176312016=""

_nghost-ng-c3009799073="" class="inline ng-star-inserted">

-unsaturated carbonyls. The steric bulk of the three ester groups ensures that the addition
occurs 1,4 (conjugate) rather than 1,2 (direct), providing high regioselectivity.

Handling & Stability
Hygroscopicity: The sodium salt is hygroscopic.[1] It must be stored in a desiccator or

glovebox.[1] Moisture converts it back to the neutral protonated form and sodium hydroxide.

[1]

Thermal Stability: Stable up to ~190°C. Above this, it may decarboxylate.[1]

Safety: Irritant to eyes and skin.[1] Handle in a fume hood to avoid inhalation of dust.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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